Cas no 902950-85-0 (N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 902950-85-0
• MF: C₂₆H₂₆N₂O₃S
• MW: 446.561245441437
• CID: 5448043
• Update Time: 2025-06-11

N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylphenyl)sulfonylquinolin-4-amine
• N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine

• Inchi： 1S/C26H26N2O3S/c1-5-31-21-10-13-24-23(15-21)26(28-20-9-8-18(3)19(4)14-20)25(16-27-24)32(29,30)22-11-6-17(2)7-12-22/h6-16H,5H2,1-4H3,(H,27,28)
• InChI Key： BDWCTQUDFMQXRS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(NC2=CC=C(C)C(C)=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Additional information on N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine

N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 902950-85-0): A Comprehensive Overview

N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 902950-85-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a quinoline derivative with a unique structural arrangement that confers it with a range of biological activities. The compound's structure includes a quinoline core, an ethoxy substituent, and a 4-methylbenzenesulfonyl group, which are key features contributing to its pharmacological properties.

The quinoline core is a well-known scaffold in medicinal chemistry, widely used in the development of antimalarial drugs and other therapeutic agents. The presence of the ethoxy substituent and the 4-methylbenzenesulfonyl group further enhances the compound's solubility and stability, making it an attractive candidate for drug development. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a promising lead for further investigation.

In terms of its chemical properties, N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine is a solid at room temperature with a molecular weight of approximately 461.58 g/mol. Its solubility in water is low, but it dissolves well in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound's stability is influenced by pH and temperature, with optimal conditions typically found in neutral to slightly basic environments.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of interest is the compound's anti-cancer properties. Preclinical studies have shown that N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine exhibits cytotoxic effects on various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These results have prompted further investigations into the potential use of this compound as a novel anticancer agent.

The pharmacokinetic profile of N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine has also been studied extensively. Animal models have shown that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with significant accumulation in tumor tissues observed in some studies. The compound's metabolism primarily occurs via hepatic pathways, leading to the formation of several metabolites that are excreted through urine and feces.

In addition to its therapeutic potential, N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. For example, recent studies have used this compound to investigate the role of certain kinases in cellular signaling pathways.

The safety profile of N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine has been evaluated through various toxicity assays. In vitro tests have shown that the compound is relatively non-toxic to normal cells at therapeutic concentrations. However, higher concentrations can induce cytotoxicity, highlighting the importance of dose optimization in clinical settings. Animal studies have also demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects for various indications. These trials will provide crucial data on dosing regimens, pharmacokinetics, and potential side effects.

In conclusion, N-(3,4-dimethylphenyl)-6-ethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-am ine (CAS No. 902950-85-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule for further exploration in medicinal chemistry and pharmaceutical development.